ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H22N2O4S/c1-2-22-16(19)18-11-8-15(9-12-18)17-23(20,21)13-10-14-6-4-3-5-7-14/h3-7,10,13,15,17H,2,8-9,11-12H2,1H3/b13-10+
• InChI Key: YMKGHKSWFFELQQ-JLHYYAGUSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)N1CCC(CC1)NS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H22N2O4S
• Molecular Weight: 338.4 g/mol

Description

Ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate, also known as EPPC, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

Target of Action

The primary targets of ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate are Nitric oxide synthase, inducible and Nitric oxide synthase, endothelial . These enzymes play a crucial role in the production of nitric oxide, a key signaling molecule involved in numerous physiological and pathological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate is its potent antitumor activity, which makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of this compound is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate. One potential direction is the development of new derivatives of this compound with improved pharmacological properties. Another direction is the investigation of the potential of this compound as a therapeutic agent for other diseases, such as inflammatory disorders and pain. Finally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

Ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate can be synthesized through a multistep process involving the reaction of piperidine with ethyl 4-bromo-1-carboxylate, followed by the reaction of the resulting compound with sodium hydride and (E)-2-phenylethenylsulfonyl chloride. The final product is obtained through the reaction of the intermediate compound with sodium ethoxide and ethyl iodide.

Scientific Research Applications

Ethyl 4-[[(E)-2-phenylethenyl]sulfonylamino]piperidine-1-carboxylate has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and organic synthesis. It has been found to exhibit antitumor, anti-inflammatory, and analgesic activities.